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Compound of Interest

Compound Name: Tuberculostearic acid

Cat. No.: B146152

For researchers, scientists, and drug development professionals, the safe and compliant
disposal of chemical reagents is a critical component of laboratory operations. This guide
provides essential safety and logistical information for the proper disposal of tuberculostearic
acid. Adherence to these procedures is vital for ensuring a safe laboratory environment and
compliance with environmental regulations.

Disclaimer: A specific Safety Data Sheet (SDS) for tuberculostearic acid was not found in the
available resources. The following disposal procedures are based on the general guidelines for
handling and disposing of long-chain fatty acids. It is imperative to consult with your institution's
Environmental Health and Safety (EHS) department for specific guidance and to ensure
compliance with local, state, and federal regulations.

Immediate Safety and Handling Precautions

Before handling tuberculostearic acid, it is crucial to wear appropriate Personal Protective
Equipment (PPE) to minimize exposure.
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PPE Category

Item

Specifications and Use

Eye and Face Protection

Safety Goggles with Side
Shields

Essential for protecting eyes

from potential splashes.

Hand Protection

Chemical-Resistant Gloves

Nitrile or butyl rubber gloves
are recommended. Inspect
gloves for integrity before each

use.

Body Protection

Laboratory Coat

A standard lab coat is sufficient
for minor handling to protect

from spills.

Respiratory Protection

Not generally required for

small quantities

Use in a well-ventilated area. If

creating aerosols or working

with large quantities, a

respirator may be necessary.

Tuberculostearic Acid Properties

Tuberculostearic acid, also known as 10-methyloctadecanoic acid, is a saturated fatty acid

found in certain bacteria.[1][2] While detailed hazard information is not readily available, its

properties as a long-chain fatty acid guide its handling and disposal.

Property Value Source
Chemical Formula C19H3802 [1]
Molecular Weight 298.5 g/mol [1]
Appearance Solid [1]
CAS Number 542-47-2 [1]

Chemical Class

Long-chain, methyl-branched

fatty acid

[1]

Step-by-Step Disposal Protocol
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The primary method for the disposal of tuberculostearic acid is collection for incineration by a
licensed hazardous waste contractor. Under no circumstances should it be disposed of down
the drain or in regular trash.

o Segregate Waste: Collect all waste containing tuberculostearic acid, including pure
substance, contaminated labware (e.g., pipette tips, tubes), and spill cleanup materials,
separately from other waste streams.

o Use Compatible Containers: Place the waste in a clearly labeled, non-reactive container with
a secure lid. High-density polyethylene (HDPE) or glass containers are generally suitable.

o Proper Labeling: Affix a "Hazardous Waste" label to the container. The label must include:

[¢]

The full chemical name: "Tuberculostearic Acid" or "10-methyloctadecanoic acid"

[e]

The concentration (if in solution)

The date of accumulation

o

[¢]

The associated hazards (e.g., "Non-hazardous solid waste" or specify if dissolved in a
hazardous solvent)

o Safe Storage: Store the sealed waste container in a designated satellite accumulation area
within the laboratory. This area should be well-ventilated and have secondary containment to
control any potential leaks.

o Arrange for Pickup: Once the container is full or has been in storage for a designated period
(as per your institution's policy), contact your EHS department to arrange for a hazardous
waste pickup.

o EHS Management: Your institution's EHS department will manage the final disposal of the
waste, which is typically through high-temperature incineration.

Spill Response Protocol

In the event of a tuberculostearic acid spill, follow these steps:

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b146152?utm_src=pdf-body
https://www.benchchem.com/product/b146152?utm_src=pdf-body
https://www.benchchem.com/product/b146152?utm_src=pdf-body
https://www.benchchem.com/product/b146152?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e Evacuate and Ventilate: Clear the immediate area of all personnel and ensure adequate
ventilation.

o Contain the Spill: For solid spills, carefully sweep or scoop the material into a waste
container. For solutions, use an inert, non-combustible absorbent material like sand, earth, or
vermiculite to contain the spill.

o Collect Waste: Carefully collect the absorbed material and any contaminated items into a
suitable, labeled container for chemical waste disposal.

o Clean the Area: Clean the spill area with a suitable solvent, followed by washing with soap
and water. All cleaning materials should also be disposed of as hazardous waste.

o Report the Spill: Report the incident to your laboratory supervisor and EHS department, as
required by your institution's policies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Proper Disposal of Tuberculostearic Acid: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146152#tuberculostearic-acid-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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